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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Yellow 25
(C.I. 18835), a synthetic azo dye with the CAS number 6359-85-9. The document details its

solubility in two common laboratory solvents, water and ethanol, presenting available

quantitative and qualitative data. Furthermore, it outlines a standardized experimental protocol

for determining the solubility of this compound, ensuring reproducibility and accuracy in

research and development settings.

Core Substance Identification
Chemical Name: Sodium 4-(3-methyl-4-((4-methyl-3-(phenylsulfamoyl)phenyl)azo)-5-oxo-

4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonate

CAS Number: 6359-85-9

C.I. Number: 18835

Molecular Formula: C₂₃H₂₀N₅NaO₆S₂

Molecular Weight: 549.56 g/mol

Appearance: Yellow powder.[1]
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Quantitative Solubility Data
The solubility of a substance is a critical physicochemical property, influencing its behavior in

various applications, from dyeing processes to potential biomedical research. The following

table summarizes the available quantitative and qualitative solubility data for Acid Yellow 25 in

water and ethanol.

Solvent Temperature Solubility Data Type Reference

Water 90°C 150 g/L Quantitative [1]

Water Not Specified Soluble Qualitative [2]

Ethanol Not Specified Slightly Soluble Qualitative [1][2]

Note: A significant challenge in compiling a complete solubility profile for Acid Yellow 25 is the

limited availability of precise, temperature-dependent quantitative data, particularly for organic

solvents like ethanol. The qualitative description "slightly soluble" indicates a low affinity of the

compound for ethanol.

Experimental Protocol for Solubility Determination
To ensure consistent and reliable solubility data, standardized methods are recommended. The

following protocol is based on the OECD Test Guideline 105 (Flask Method) and the widely

used shake-flask method, which are suitable for substances with solubilities greater than 10⁻²

g/L.[3][4]

Principle
An excess amount of the test substance, Acid Yellow 25, is agitated in a specific solvent

(water or ethanol) at a constant temperature for a sufficient period to reach equilibrium. The

concentration of the dissolved substance in the saturated solution is then determined using a

suitable analytical method.

Materials and Equipment
Acid Yellow 25 (analytical standard)
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Distilled or deionized water

Absolute ethanol

Glass flasks with stoppers

Constant temperature shaker or water bath

Centrifuge

Analytical balance

UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm)

Procedure
Preparation of Test Solutions:

Add an excess amount of Acid Yellow 25 to separate flasks containing a known volume of

water and ethanol, respectively. The excess solid should be visually apparent throughout

the experiment.

Seal the flasks to prevent solvent evaporation.

Equilibration:

Place the flasks in a constant temperature shaker or water bath set to the desired

temperature (e.g., 20°C, 37°C).

Agitate the flasks for a predetermined period (e.g., 24 to 48 hours) to ensure equilibrium is

reached. Preliminary tests may be required to determine the optimal equilibration time.

Phase Separation:
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After equilibration, allow the flasks to stand at the test temperature to allow undissolved

material to sediment.

To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant at

the same temperature.

Sample Analysis:

Carefully withdraw a sample from the clear supernatant.

Filter the sample using a syringe filter that does not adsorb the test substance.

Prepare a series of dilutions of the filtered saturated solution.

Determine the concentration of Acid Yellow 25 in the diluted samples using a validated

analytical method (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

Data Calculation:

Calculate the solubility in g/L using the measured concentration and the dilution factor.

The experiment should be performed in triplicate to ensure the reliability of the results.

Mandatory Visualizations
To further elucidate the experimental process, the following diagrams are provided.
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Caption: Experimental workflow for determining the solubility of Acid Yellow 25.
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Caption: Logical relationship of Acid Yellow 25 solubility in water and ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1290562#cas-number-6359-85-9-solubility-in-water-
and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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